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Compound of Interest

Compound Name:
1-Benzyl-3-(chloromethyl)-1H-

indazole

Cat. No.: B600059 Get Quote

CAS Number: 131427-22-0

Abstract
This technical guide provides a comprehensive overview of 1-Benzyl-3-(chloromethyl)-1H-
indazole, a key intermediate in synthetic organic chemistry and drug development. This

document details its chemical and physical properties, provides spectroscopic data for

characterization, and presents a detailed experimental protocol for its synthesis. The guide is

intended for researchers, scientists, and professionals in the field of medicinal chemistry and

pharmaceutical development.

Chemical and Physical Properties
1-Benzyl-3-(chloromethyl)-1H-indazole is a heterocyclic compound with the molecular

formula C15H13ClN2.[1] Below is a summary of its key properties.
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Property Value Source

CAS Number 131427-22-0 [1]

Molecular Formula C15H13ClN2 [1]

Molecular Weight 256.73 g/mol [1]

Boiling Point 431.2 ± 33.0 °C (Predicted) [1]

Density 1.20 ± 0.1 g/cm³ (Predicted) [1]

pKa 0.77 ± 0.50 (Predicted) [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Benzyl-3-
(chloromethyl)-1H-indazole. The following table summarizes the reported ¹³C NMR spectral

data.

Nucleus Chemical Shift (δ, ppm)

¹³C

38.2, 51.8, 110.2, 120.1, 120.9, 121.7, 126.7,

127.3 (2C), 127.5, 128.5 (2C), 137.2, 140.4,

140.6

Solvent: DMSO-d₆, Spectrometer Frequency: 300 MHz[2]

Synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole
The primary synthetic route to 1-Benzyl-3-(chloromethyl)-1H-indazole involves the

chlorination of its corresponding hydroxymethyl precursor, 1-benzyl-3-hydroxymethyl-1H-

indazole.[2] This reaction is a key step in the synthesis of various indazole derivatives with

potential therapeutic applications.[2]

Experimental Protocol: Chlorination of 1-benzyl-3-
hydroxymethyl-1H-indazole
This protocol is adapted from the procedure described in patent EP2462119A1.[2]
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Materials:

1-benzyl-3-hydroxymethyl-1H-indazole (400 g, 1.7 mol, 1 eq.)

Toluene (1.6 L)

Concentrated Hydrochloric Acid (HCl) (422 mL, 5.1 mol, 3.0 eq.)

Procedure:

A three-necked flask is equipped with a mechanical stirrer and a reflux condenser.

1-benzyl-3-hydroxymethyl-1H-indazole (400 g), toluene (1.6 L), and concentrated HCl (422

mL) are added to the flask.[2]

The reaction mixture is heated to approximately 90 °C.[2]

The mixture is stirred at this temperature until the reaction is complete. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).[2]

Upon completion, the reaction mixture is worked up to isolate the final product.

Synthetic Workflow
The synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole is a straightforward conversion from

the corresponding alcohol. This workflow is a critical step in the multi-step synthesis of more

complex pharmaceutical agents.
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Synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole.

Applications in Drug Development
1-Benzyl-3-(chloromethyl)-1H-indazole serves as a crucial building block for the synthesis of

pharmacologically active molecules. It is a key intermediate in the preparation of compounds

that are investigated for various therapeutic purposes. For instance, it is utilized in the

synthesis of derivatives intended for the treatment of conditions related to the production of

Monocyte Chemoattractant Protein-1 (MCP-1) and for reducing blood levels of triglycerides,

cholesterol, and glucose.[2] The reactivity of the chloromethyl group allows for facile

nucleophilic substitution, enabling the introduction of diverse functional groups and the

construction of more complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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